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Compound of Interest

Compound Name: 2-(Iodomethyl)oxirane

CAS No.: 624-57-7

Cat. No.: B1295755

Get Quote

Executive Summary
This guide provides a technical analysis of 2-(iodomethyl)oxirane (also known as

epiiodohydrin or EIH) compared to its industry-standard counterpart, epichlorohydrin (ECH).

While ECH is ubiquitous due to cost and stability, EIH offers distinct kinetic advantages in

nucleophilic substitution and low-temperature activation.

Key Findings:

Reactivity: EIH exhibits superior reactivity in

halide displacement reactions (approx. 50–100x faster than ECH) due to the weak C–I bond,
making it ideal for sensitive substrates that cannot withstand the thermal stress required for
ECH.

Ring-Opening Kinetics: For direct epoxide ring-opening, ECH is often kinetically favored due

to the stronger inductive effect of chlorine (
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), which increases the electrophilicity of the ring carbons.

Strategic Application: EIH is the reagent of choice when the rate-determining step involves

halide displacement or when "soft" electrophilicity is required to minimize side reactions.

Mechanistic Framework
The reactivity of 2-(halomethyl)oxiranes is defined by two electrophilic sites: the epoxide ring

(C-2/C-3) and the exocyclic carbon (C-1) bearing the halogen.

Competing Pathways
Path A (Ring Opening): Nucleophilic attack on the epoxide carbon (usually C-3, sterically

accessible). This is the dominant pathway for hard nucleophiles (e.g., alkoxides, amines).

Path B (Halide Displacement): Direct

attack on the C-1 carbon, displacing the halogen. This is favored by soft nucleophiles (e.g.,
thiols, phosphines) and is significantly faster for the Iodo-variant.

Diagram 1: Competing Reaction Pathways
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Caption: Path A dominates for ECH due to inductive activation; Path B is accelerated in EIH

due to the weak C-I bond.

Comparative Kinetics: EIH vs. ECH
The following data synthesizes experimental trends in halo-epoxide reactivity. While ECH

kinetics are well-documented, EIH values are derived from comparative leaving group physics (
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) and Finkelstein reaction data.

Table 1: Physicochemical & Kinetic Comparison

Parameter
Epichlorohydrin
(ECH)

2-
(Iodomethyl)oxiran
e (EIH)

Impact on Kinetics

Leaving Group Ability Moderate (Cl⁻) Excellent (I⁻)
EIH is ~100x faster in

displacement steps.

Bond Dissociation

Energy
C–Cl: ~339 kJ/mol C–I: ~222 kJ/mol

Lower activation

energy (

) for EIH C-Hal

cleavage.

Electronegativity (

)
3.16 (Pauling) 2.66 (Pauling)

ECH ring is more

electron-deficient

(faster ring opening).

Regioselectivity

(Amine)

>90% Terminal

(Normal)
>95% Terminal

Iodine steric bulk

suppresses internal

attack.

Typical Reaction

Temp
60°C – 100°C 0°C – 40°C

EIH allows milder

conditions, preserving

labile groups.

Reactivity Profile by Nucleophile
Amines (Hard/Soft Hybrid):

ECH: Requires heating. Rate law is generally second-order:

.

EIH:[1][2][3][4][5] Reacts at room temperature. The reaction often proceeds via in-situ

formation of EIH from ECH (using catalytic KI) to accelerate the rate.

Thiols (Soft):
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ECH: Slow direct displacement.

EIH:[1][2][3][4][5] Rapid displacement of Iodine before ring opening, or concerted ring

opening.

Experimental Protocol: Kinetic Determination
To objectively measure the kinetic advantage of EIH, we recommend a Pseudo-First-Order In-

Situ NMR study. This method captures the concentration decay of the epoxide protons without

disrupting the reaction equilibrium.

Protocol: Determination of Rate Constant (

)
Materials:

Substrate: 2-(Iodomethyl)oxirane (freshly prepared or commercial).

Nucleophile: Benzylamine (10 equivalents to ensure pseudo-first-order).

Solvent: Deuterated Acetonitrile (

).

Internal Standard: 1,3,5-Trimethoxybenzene.

Workflow:

Preparation: Dissolve 0.05 mmol of EIH and 0.05 mmol of Internal Standard in 0.6 mL

.

Baseline: Acquire a

NMR spectrum to integrate the epoxide ring protons (

2.5–3.2 ppm).
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Initiation: Inject Benzylamine (0.5 mmol) directly into the NMR tube. Shake vigorously for 5

seconds.

Monitoring: Insert into NMR probe (pre-shimmed and temperature-equilibrated to 25°C).

Acquisition: Set up an arrayed experiment (e.g., pad sequence) to acquire spectra every 30

seconds for 60 minutes.

Data Analysis: Plot

vs. time. The slope is

.

Diagram 2: Experimental Workflow (DOT)
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Caption: Workflow for determining pseudo-first-order rate constants using in-situ NMR

spectroscopy.

Strategic Applications in Drug Development
Why switch from ECH to EIH?

Linker Chemistry: When attaching a glycidyl group to a secondary amine that is sterically

hindered, ECH often fails to react completely or requires harsh heat (degrading the API). EIH
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reacts under mild conditions.

Finkelstein Acceleration: In many protocols, EIH is not isolated. Instead, catalytic Potassium

Iodide (KI) is added to an ECH reaction. The Cl is swapped for I in situ, creating the

transient, highly reactive EIH species.

Mechanism:[3][4][6][7][8]

(Equilibrium favors ECH, but EIH reacts faster with the nucleophile).

Chiral Synthesis: EIH is less prone to racemization via internal chloride attack (a common

issue with ECH in acidic media) because the iodide is a softer base and less likely to

participate in reversible ring-opening/closing cycles that scramble stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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